Cas no 873673-11-1 (Propanoic acid, 2-methyl-2-(methylsulfonyl)-, ethyl ester)

• Product Name: Propanoic acid, 2-methyl-2-(methylsulfonyl)-, ethyl ester
• CAS No: 873673-11-1
• MF: C₇H₁₄O₄S
• MW: 194.248661518097
• CID: 1884051
• PubChem ID: 58287607
• Update Time: 2025-04-21

Propanoic acid, 2-methyl-2-(methylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-2-(methylsulfonyl)-, ethyl ester
• JIOMRICAAGGDPK-UHFFFAOYSA-N
• SCHEMBL1620933
• ethyl 2-methyl-2-(methylsulfonyl)propanoate
• 873673-11-1
• 2-methanesulfonyl-2-methyl-propionic acid ethyl ester
• AKOS013334149

• Inchi： 1S/C7H14O4S/c1-5-11-6(8)7(2,3)12(4,9)10/h5H2,1-4H3
• InChI Key： JIOMRICAAGGDPK-UHFFFAOYSA-N
• SMILES： S(C)(C(C(=O)OCC)(C)C)(=O)=O

Computed Properties

• Exact Mass: 194.06128010Da
• Monoisotopic Mass: 194.06128010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.8Ų